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Compound of Interest

Compound Name: Fmoc-OSu

Cat. No.: B557308

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety data and handling precautions for N-(9-
Fluorenylmethoxycarbonyloxy)succinimide (Fmoc-OSu), a reagent widely used in peptide
synthesis and bioconjugation. Adherence to these guidelines is critical for ensuring laboratory
safety and maintaining the integrity of experimental outcomes.

Chemical and Physical Properties

Fmoc-OSu is a white crystalline powder.[1] Its key physical and chemical properties are
summarized below.

Property Value References
CAS Number 82911-69-1 [21[3]141[5]
Molecular Formula C19H15NOs [2][3][5][6]
Molecular Weight 337.33 g/mol [L112][31[5][6]
Melting Point 145-152 °C [3][6]

Highly soluble in DMSO and

Solubility DMF. Limited solubility in (4116171
water.
Appearance Powder / Crystalline Solid [1112114]
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GHS Hazard and Precautionary Statements

Fmoc-OSu is classified as hazardous under the Globally Harmonized System (GHS). The

relevant hazard and precautionary statements are outlined below.

Hazard Statements

Code Statement References

H302 Harmful if swallowed. [21[31[5]1[81[9]
May cause an allergic skin

H317 : [21(31[5118][°]
reaction.

H319 Causes serious eye irritation. [5]

H332 Harmful if inhaled. [5]

H401 Toxic to aquatic life. [8]
Toxic to aquatic life with long

H411 [21[31181[°]

lasting effects.

Precautionary Statements
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Code Statement References
Avoid breathing
P261 dust/fume/gas/mist/ivapours/sp  [5][8][9]
ray.
Wash skin thoroughly after
P264 _ [5]1[9]
handling.
Do not eat, drink or smoke
P270 _ _ [5]
when using this product.
Contaminated work clothing
p272 should not be allowed out of [5]
the workplace.
Avoid release to the
p273 . [21[31[5118][°]
environment.
Wear protective
P280 gloves/protective clothing/eye [21[31I5118191[1.0]
protection/face protection.
IF SWALLOWED: Call a
P301 + P312 POISON CENTER/doctor if [3][9]
you feel unwell.
IF ON SKIN: Wash with plenty
P302 + P352 [3][5][9]

of soap and water.

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

[5]

P333 + P313

If skin irritation or rash occurs:

Get medical advice/attention.

[8]

Toxicity Data
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Type Value Species References

LD50 Oral > 200 mg/kg Rat [2]

Note: Data on skin corrosion/irritation, respiratory or skin sensitization, carcinogenicity, and
reproductive toxicity are largely unavailable.[2][8]

Experimental Protocols for Safe Handling
Personal Protective Equipment (PPE)

A comprehensive PPE policy is the first line of defense against chemical exposure.[11][12]

o Eye/Face Protection: Wear ANSI Z87.1-compliant safety glasses with side shields or
chemical splash goggles.[2][11] A face shield may be necessary if there is a high risk of
splashing.[2][11]

o Hand Protection: Use disposable nitrile gloves.[11] Always inspect gloves before use and
use a proper removal technique to avoid skin contact.[2]

o Body Protection: A laboratory coat, closed-toe shoes, and long pants are mandatory to
protect skin and clothing.[11] For more significant handling procedures, a complete suit
protecting against chemicals may be required.[2]

* Respiratory Protection: If engineering controls are insufficient to control dust, a NIOSH-
approved respirator (e.g., N95) should be used in accordance with a formal respiratory
protection program.[2][8][11]

Engineering Controls

» Ventilation: Handle Fmoc-OSu in a chemical fume hood or a ventilated balance enclosure to
minimize dust inhalation.[2][5][11] Local exhaust ventilation is crucial where solids are
handled as powders.[5]

Handling and Storage

« Handling: Avoid contact with skin and eyes and prevent the formation of dust and aerosols.
[2][4] Wash hands thoroughly after handling.[2][4]
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Storage: Store in a cool, dry, and well-ventilated place.[2][8] Keep the container tightly
closed.[2][8] Recommended storage temperature is between 2-8°C.[3][8] The material is
moisture-sensitive and should be stored under an inert gas like nitrogen.[3][8]

First Aid Measures

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.[5][8]

In Case of Skin Contact: Immediately wash the skin with soap and plenty of water.[5][8] If
irritation or a rash occurs, seek medical attention.[8]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing.[5][8]

If Swallowed: Wash out the mouth with water if the person is conscious. Call a physician.[5]

[8]

Spill and Disposal Procedures

Spill Cleanup: For small spills, absorb the material with an inert absorbent (e.g., sand,
vermiculite) and place it in a sealed container for chemical waste.[2][11] Avoid creating dust.
[2][8] Prevent the product from entering drains.[2][8]

Disposal: Dispose of unused product and contaminated materials through a licensed
disposal company.[2] All waste disposal must comply with local, state, and federal
regulations.[5]

Visualized Workflows and Pathways
Chemical Structure of Fmoc-OSu
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Chemical structure of Fmoc-OSu.
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Caption: Chemical structure of Fmoc-OSu.

Safe Handling Workflow for Fmoc-OSu
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[Start: Receive Fmoc-OSu]

Store at 2-8°C under inert gas

Prepare for use in fume hood

Don appropriate PPE
(Gloves, Goggles, Lab Coat)

Weigh and handle solid/solution

Decontaminate work area Fmergency

Follow spill cleanup protocol

Dispose of waste in
sealed, labeled containers

[End: Procedure Complete]

Click to download full resolution via product page

Caption: Recommended workflow for safely handling Fmoc-OSu.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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